Cas no 1805701-22-7 (3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid)

• Product Name: 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid
• CAS No: 1805701-22-7
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4939526
• Update Time: 2025-05-22

3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid

• Inchi： 1S/C15H20O5/c1-3-10-7-11(5-6-13(16)20-4-2)9-12(8-10)14(17)15(18)19/h7-9,14,17H,3-6H2,1-2H3,(H,18,19)
• InChI Key： FHBOERXSWTWKBK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(CC)C=C(C=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 280.13107373 g/mol
• Monoisotopic Mass: 280.13107373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8
• Molecular Weight: 280.32

Additional information on 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid

3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid (CAS 1805701-22-7): A Comprehensive Overview

3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid (CAS 1805701-22-7) is an emerging compound in the field of organic chemistry and pharmaceutical research. This esterified mandelic acid derivative has garnered attention due to its unique structural features and potential applications in drug development and specialty chemical synthesis. The compound combines the mandelic acid backbone with ethoxy-oxopropyl and ethyl substituents, creating a molecule with interesting physicochemical properties.

The growing interest in 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid reflects broader trends in pharmaceutical chemistry, where researchers are increasingly focusing on modified carboxylic acids as building blocks for new active pharmaceutical ingredients (APIs). Recent searches on scientific databases show rising queries about "modified mandelic acid derivatives" and "esterified pharmaceutical intermediates", indicating this compound's relevance to current research directions.

From a chemical perspective, CAS 1805701-22-7 presents several noteworthy characteristics. The compound's molecular structure features both carboxylic acid and ester functional groups, which contribute to its amphiphilic nature and potential for diverse chemical transformations. This dual functionality makes it particularly valuable in synthetic chemistry applications, where it can serve as a versatile intermediate for creating more complex molecular architectures.

In pharmaceutical research, 5-ethylmandelic acid derivatives like this compound are being investigated for their potential biological activities. While specific pharmacological data on 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid remains limited in public literature, structurally similar compounds have shown interesting properties in preliminary studies. Researchers are particularly interested in how the ethoxy-oxopropyl modification might influence the compound's bioavailability and metabolic stability compared to simpler mandelic acid derivatives.

The synthesis of 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid typically involves multi-step organic reactions starting from mandelic acid or its derivatives. Modern synthetic approaches emphasize green chemistry principles, with recent publications highlighting improved methods for producing such functionalized carboxylic acids with higher yields and reduced environmental impact. These advancements align with the pharmaceutical industry's growing focus on sustainable synthesis routes.

Analytical characterization of CAS 1805701-22-7 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's spectral fingerprints are particularly distinctive due to the presence of both aromatic and aliphatic protons in its structure. Quality control protocols for this material typically specify minimum purity levels of 95-98% for research applications, with some specialized uses requiring even higher purity grades.

From a commercial perspective, 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid remains a specialty chemical with limited but growing availability. Current market data shows increasing demand from contract research organizations and academic laboratories working on novel pharmaceutical intermediates. Suppliers typically offer the compound in small to medium quantities (gram to kilogram scale), with pricing reflecting its status as a research-grade material rather than a bulk commodity.

Storage and handling recommendations for 5-ethylmandelic acid derivatives generally follow standard protocols for organic acids. The compound should be kept in tightly sealed containers under inert atmosphere when possible, protected from moisture and extreme temperatures. These precautions help maintain the stability of both the carboxylic acid and ester functionalities over extended periods.

Looking forward, the scientific community anticipates expanded applications for 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid as research into functionalized aromatic acids continues to advance. Particular areas of interest include its potential use in prodrug design and as a chiral building block for asymmetric synthesis. The compound's structural features make it a candidate for further derivatization to create libraries of related molecules for biological screening.

For researchers considering working with CAS 1805701-22-7, it's advisable to consult recent literature on modified mandelic acids and their applications. Safety data sheets should be reviewed prior to handling, and all experiments should be conducted following appropriate laboratory safety protocols. As with any research chemical, proper documentation of experimental procedures and results is essential for advancing understanding of this interesting compound.

The development of 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid derivatives represents an active area of research in medicinal chemistry. Several recent patent applications have disclosed related structures, suggesting growing intellectual property interest in this chemical space. This trend underscores the compound's potential significance as a starting point for new therapeutic agents or specialty materials.

In analytical applications, 5-ethylmandelic acid derivatives have shown utility as reference standards and chromatographic markers. The specific properties of 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid, including its UV absorbance characteristics and chromatographic behavior, make it potentially valuable for method development in analytical chemistry laboratories working with structurally similar compounds.

As the scientific community continues to explore the potential of functionalized aromatic acids, compounds like 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid will likely play increasingly important roles in both basic research and applied development. The compound's balanced combination of hydrophilicity and lipophilicity, conferred by its carboxylic acid and ester groups, makes it particularly interesting for pharmaceutical formulation scientists investigating solubility enhancement strategies.

Environmental fate and biodegradation studies of modified mandelic acid derivatives suggest that these compounds generally exhibit favorable environmental profiles compared to more persistent organic molecules. While specific data on CAS 1805701-22-7 may be limited, the structural features of this compound suggest it would follow similar degradation pathways to related aromatic acids under typical environmental conditions.

In conclusion, 3-(3-Ethoxy-3-oxopropyl)-5-ethylmandelic acid represents an interesting and potentially valuable compound at the intersection of organic chemistry and pharmaceutical research. Its unique structural features and multiple functional groups make it a versatile intermediate with applications ranging from drug discovery to specialty chemical synthesis. As research into functionalized carboxylic acids continues to advance, this compound and its derivatives will likely attract increasing attention from both academic and industrial researchers.